2,4-DICHLORO-N-(3-MORPHOLINOPROPYL)BENZAMIDE

• IUPAC Name: 2,4-dichloro-N-(3-morpholin-4-ylpropyl)benzamide
• InChI: InChI=1S/C14H18Cl2N2O2/c15-11-2-3-12(13(16)10-11)14(19)17-4-1-5-18-6-8-20-9-7-18/h2-3,10H,1,4-9H2,(H,17,19)
• InChI Key: CJPSMOMEKBJZQB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCNC(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H18Cl2N2O2
• Molecular Weight: 317.2 g/mol
• Solubility: >47.6 [ug/mL] (The mean of the results at pH 7.4)

Description

2,4-DICHLORO-N-(3-MORPHOLINOPROPYL)BENZAMIDE is a chemical compound that belongs to the class of benzamides. Benzamides are widely used in various fields, including pharmaceuticals, agriculture, and materials science. This compound is characterized by the presence of two chlorine atoms and a morpholinopropyl group attached to the benzamide core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-DICHLORO-N-(3-MORPHOLINOPROPYL)BENZAMIDE typically involves the reaction of 2,4-dichlorobenzoyl chloride with 3-(morpholin-4-yl)propylamine. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent like dichloromethane or chloroform at room temperature .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and efficient mixing to ensure complete reaction. The product is then purified using techniques such as recrystallization or chromatography to obtain the desired purity.

Chemical Reactions Analysis

Types of Reactions

2,4-DICHLORO-N-(3-MORPHOLINOPROPYL)BENZAMIDE can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atoms can be substituted with other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions.

Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions.

Common Reagents and Conditions

Substitution: Reagents like sodium hydroxide or potassium carbonate in polar solvents.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Hydrolysis: Acidic or basic conditions using hydrochloric acid or sodium hydroxide.

Major Products

Substitution: Formation of various substituted benzamides.

Oxidation: Formation of carboxylic acids or other oxidized derivatives.

Reduction: Formation of amines or other reduced derivatives.

Hydrolysis: Formation of carboxylic acids and amines.

Scientific Research Applications

2,4-DICHLORO-N-(3-MORPHOLINOPROPYL)BENZAMIDE has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Used in the production of polymers and other materials with specific properties.

Mechanism of Action

The mechanism of action of 2,4-DICHLORO-N-(3-MORPHOLINOPROPYL)BENZAMIDE involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or altering their function. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

• 3,4-DICHLORO-N-(3-MORPHOLINYL)PROPYL)BENZAMIDE
• 3,5-Dichloro-N-(2-chlorophenyl)benzamide
• 3,5-Dichloro-N-(4-chlorophenyl)benzamide

Uniqueness

2,4-DICHLORO-N-(3-MORPHOLINOPROPYL)BENZAMIDE is unique due to the specific positioning of the chlorine atoms and the morpholinopropyl group. This unique structure imparts specific chemical and biological properties that differentiate it from other benzamide derivatives.